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Compound of Interest

Compound Name: L-Methionine-15N,d8

Cat. No.: B12425483

This guide provides a detailed overview of the molecular formula and weight of the isotopically
labeled amino acid, L-Methionine-15N,d8. It is intended for researchers, scientists, and
professionals in drug development who utilize stable isotope-labeled compounds for various
applications, including metabolic studies, protein quantification, and as internal standards in
mass spectrometry.

Introduction to Isotopic Labeling

Isotopic labeling is a technique used to track the passage of an isotope through a reaction,
metabolic pathway, or cell. By replacing specific atoms in a molecule with their heavier, non-
radioactive (stable) isotopes, researchers can differentiate the labeled molecule from its
naturally occurring, unlabeled counterpart. L-Methionine-15N,d8 is a stable isotope-labeled
(SIL) version of L-Methionine where one nitrogen atom is replaced with its heavy isotope,
Nitrogen-15 (*°*N), and eight hydrogen atoms are replaced with Deuterium (2H or D).

Molecular Formula and Structure

The standard chemical formula for L-Methionine is CsH11NO2S[1][2][3][4]. In the isotopically
labeled variant, L-Methionine-15N,d8, the elemental composition is altered to reflect the
inclusion of the heavy isotopes.

e Standard L-Methionine: CsH11NO2S

e L-Methionine-15N,d8: CsH3Ds>NO2S
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The eight deuterium atoms typically replace hydrogens on the methyl and ethyl groups of the
carbon backbone, which are less likely to exchange in aqueous solutions.

Molecular Weight Determination

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The substitution of standard isotopes with their heavier counterparts results
in a predictable mass shift.

e L-Methionine (Unlabeled): The molecular weight is approximately 149.21 g/mol [1].

¢ L-Methionine-15N,d8 (Labeled): To calculate the molecular weight, we account for the mass
difference between the standard and heavy isotopes.

o The standard nitrogen atom (**N) is replaced by a >N atom (isotopic mass = 15.000 u).

o Eight standard hydrogen atoms (*H) are replaced by eight deuterium atoms (2H or D,
atomic weight = 2.014 u).

The resulting molecular weight of L-Methionine-15N,d8 is approximately 158.26 g/mol . This
mass increase of approximately +9 Da is a key feature used for its identification and
quantification in mass spectrometry-based assays.

Data Summary

The quantitative data for both unlabeled and labeled L-Methionine are summarized in the table
below for direct comparison.

L-Methionine-15N,d8

Property L-Methionine (Unlabeled)
(Labeled)
Molecular Formula CsH11NO2S CsHsDs'*NO2S
Average Molecular Weight 149.21 g/mol ~158.26 g/mol
Nitrogen Isotope 14N (Natural Abundance) 15N
Hydrogen Isotopes 1H (Natural Abundance) 3 x 1H, 8 x 2H (Deuterium)
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Logical Structure of L-Methionine-15N,d8

The following diagram illustrates the logical relationship and elemental composition of the
isotopically labeled molecule.
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Caption: Composition of L-Methionine-15N,d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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